Cas no 1804653-31-3 (Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1804653-31-3
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4871382
• Update Time: 2025-05-21

Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-10(16)8-6(12)3-5(9(13)14)7(4-11)15-8/h3,9H,2,4H2,1H3
• InChI Key： GCYXXUPERKCNGQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(=C(C(=O)OCC)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804653-31-3)

Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804653-31-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of functional groups such as bromomethyl, chloro, and difluoromethyl makes it a versatile intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

The molecular structure of Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylate features a pyridine ring substituted with multiple functional groups, each contributing to its reactivity and utility. The bromomethyl group is particularly noteworthy, as it serves as a key site for further chemical modifications, enabling the creation of more complex molecules. This characteristic aligns with the growing demand for custom synthesis and building blocks in medicinal chemistry. Additionally, the difluoromethyl group is known to enhance the metabolic stability of compounds, a feature highly sought after in modern drug discovery.

In recent years, the scientific community has shown heightened interest in fluorinated compounds due to their unique physicochemical properties. Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylate is no exception, as its difluoromethyl substituent can influence lipophilicity and bioavailability—critical factors in pharmaceutical development. This trend is reflected in the increasing number of searches for fluorinated intermediates and pyridine-based scaffolds in academic and industrial databases.

From a synthetic perspective, this compound is often utilized in cross-coupling reactions and nucleophilic substitutions, making it a valuable tool for chemists working on structure-activity relationship (SAR) studies. Its compatibility with various reaction conditions has been explored in recent publications, addressing common questions such as "How to optimize the yield of pyridine derivatives?" and "What are the best practices for handling bromomethyl groups?". These topics are frequently discussed in online forums and research papers, highlighting the compound's relevance in contemporary chemistry.

The agrochemical sector also benefits from the applications of Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylate. With the global focus on sustainable agriculture, researchers are investigating its potential as a precursor for pesticide formulations. The chloro and difluoromethyl moieties are particularly effective in enhancing the bioactivity of agrochemicals, a feature that aligns with the industry's push for eco-friendly solutions. Searches for "pyridine-based agrochemicals" and "fluorine in crop protection" have surged, underscoring the compound's importance in this field.

Quality control and analytical characterization of Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylate are critical for ensuring its suitability in research and industrial applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods address frequent queries like "How to analyze pyridine derivatives?" and "What are the challenges in characterizing halogenated compounds?", which are popular among analytical chemists and quality assurance professionals.

In conclusion, Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804653-31-3) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a subject of ongoing research, particularly in the context of fluorine chemistry and heterocyclic synthesis. As the demand for innovative chemical intermediates grows, this compound is poised to remain a key player in the development of next-generation bioactive molecules.